Cas no 6684-27-1 (1,3,5-Triazine,2,4-dichloro-6-(1-methylethoxy)-)

• Product Name: 1,3,5-Triazine,2,4-dichloro-6-(1-methylethoxy)-
• CAS No: 6684-27-1
• MF: C₆H₇Cl₂N₃O
• MW: 208.045278787613
• CID: 510985
• PubChem ID: 23154
• Update Time: 2025-04-19

1,3,5-Triazine,2,4-dichloro-6-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dichloro-6-(1-methylethoxy)-
• 2,4-dichloro-6-isopropoxy-1,3,5-triazine
• 2,4-dichloro-6-propan-2-yloxy-1,3,5-triazine
• [4,6-dichloro-1,3,5-triazin-2-yl]isopropyl ether
• 2,4-dichloro-6-isopropoxy-[1,3,5]triazine
• 2,4-dichloro-6-isopropyloxy-1,3,5-triazine
• 2-isopropoxy-4,6-dichloro-1,3,5-triazine
• 2-isopropoxy-4,6-dichloro-s-triazine
• 6-isopropoxy-2,4-dichloro-1,3,5-triazine
• AC1L2LRS
• AG-G-52348
• CTK5C5299
• dichloro-isopropoxy-[1,3,5]triazine
• EINECS 229-728-9
• KB-225578
• NS00036074
• SCHEMBL1968887
• 2,4-dichloro-6-(propan-2-yloxy)-1,3,5-triazine
• 1,3,5-Triazine, 2,4-dichloro-6-(1-methylethoxy)-
• AT13236
• DTXSID00216962
• AKOS012155099
• 6684-27-1

• Inchi： 1S/C6H7Cl2N3O/c1-3(2)12-6-10-4(7)9-5(8)11-6/h3H,1-2H3
• InChI Key： PFMRZZXGXJJZHY-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)OC(C)C)Cl

Computed Properties

• Exact Mass: 206.99681
• Monoisotopic Mass: 206.996617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.9

Experimental Properties

• Density: 1.383
• Boiling Point: 339.1°C at 760 mmHg
• Flash Point: 158.9°C
• Refractive Index: 1.526
• PSA: 47.9